Cas no 1462-84-6 (Pyridine,2,3,6-trimethyl-)

• Product Name: Pyridine,2,3,6-trimethyl-
• CAS No: 1462-84-6
• MF: C₈H₁₁N
• MW: 121.179641962051
• CID: 171218
• PubChem ID: 15100
• Update Time: 2025-04-19

Pyridine,2,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,3,6-trimethyl-
• 2,3,6-TRIMETHYLPYRIDINE
• 2,3,6-Collidine
• 2,3,6-trimethyl-pyridin
• Pyridine, 2,3,6-trimethyl-
• AO-801/41077394
• UNII-0G31C4W0MI
• SCHEMBL82917
• NSC 76593
• NSC76593
• 1462-84-6
• NS00024781
• Pyridine,3,6-trimethyl-
• FT-0633567
• Q27236734
• 0G31C4W0MI
• 2,3,6-trimethyl-pyridine
• EINECS 215-970-2
• UNII-S396YQ63EL
• AKOS006274053
• S396YQ63EL
• NSC-76593
• DTXSID5051731

• Inchi： 1S/C8H11N/c1-6-4-5-7(2)9-8(6)3/h4-5H,1-3H3
• InChI Key： UTBIMNXEDGNJFE-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C(C)C=1C

Computed Properties

• Exact Mass: 121.08923
• Monoisotopic Mass: 121.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Density: 0.9220
• Melting Point: -56.98°C (estimate)
• Boiling Point: 180.91°C (estimate)
• Flash Point: 47.6°C
• Refractive Index: 1.5053
• PSA: 12.89
• LogP: 2.00680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines